3-(3-chlorophenyl)-N-((2-(furan-2-yl)pyridin-3-yl)methyl)propanamide

• IUPAC Name: 3-(3-chlorophenyl)-N-[[2-(furan-2-yl)pyridin-3-yl]methyl]propanamide
• InChI: InChI=1S/C19H17ClN2O2/c20-16-6-1-4-14(12-16)8-9-18(23)22-13-15-5-2-10-21-19(15)17-7-3-11-24-17/h1-7,10-12H,8-9,13H2,(H,22,23)
• InChI Key: KPRCKUNUSVREMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCC(=O)NCC2=C(N=CC=C2)C3=CC=CO3
• Molecular Formula: C19H17ClN2O2
• Molecular Weight: 340.8 g/mol

Description

3-(3-chlorophenyl)-N-((2-(furan-2-yl)pyridin-3-yl)methyl)propanamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a number of interesting properties, including its ability to interact with certain biological systems and its potential use as a tool for studying various physiological processes.

Scientific Research Applications

Synthesis and Chemical Structure

• Studies have focused on the synthesis of novel compounds with structural similarities, including various pyridine and furan derivatives. For instance, the synthesis of racemic compounds and their crystal structures have been reported, showcasing the methods to create such complex molecules and analyze their structural properties (Xue Si, 2009).

Biological Evaluation

• Research has extensively explored the biological activities of these compounds. Novel series of derivatives have been synthesized, and their anti-inflammatory and antibacterial activities have been evaluated. For example, a study on pyrazoline derivatives highlighted their promising anti-inflammatory and antibacterial potentials, indicating the significance of these compounds in medicinal chemistry (P. Ravula et al., 2016).

Antiviral and Antifungal Activities

• Some compounds exhibit notable antifungal and antiviral activities, making them potential candidates for the development of new therapeutic agents. The antifungal activity of certain synthesized compounds against various pathogens demonstrates their potential in addressing fungal infections (Xue Si, 2009). Additionally, the synthesis and evaluation of compounds for antiviral activities have been conducted, with some showing efficacy against specific viruses, offering insights into the development of antiviral drugs (E. M. Flefel et al., 2014).

Molecular Docking Studies

• The application of molecular docking studies to understand the interaction of these compounds with biological targets has been a significant aspect of research. These studies aid in the design of molecules with enhanced biological activities by predicting their binding affinities and modes of action at the molecular level (Kanubhai D. Katariya et al., 2021).